Cas no 61415-63-2 (2,3-Anthracenedicarboxylic acid, 9,10-diphenyl-, dimethyl ester)

2,3-Anthracenedicarboxylic acid, 9,10-diphenyl-, dimethyl ester structure
61415-63-2 structure
Product Name:2,3-Anthracenedicarboxylic acid, 9,10-diphenyl-, dimethyl ester
CAS No:61415-63-2
MF:C30H22O4
MW:446.493288516998
CID:480331
PubChem ID:12307079
Update Time:2025-04-19

2,3-Anthracenedicarboxylic acid, 9,10-diphenyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2,3-Anthracenedicarboxylic acid, 9,10-diphenyl-, dimethyl ester
    • dimethyl 9,10-diphenylanthracene-2,3-dicarboxylate
    • 61415-63-2
    • DTXSID40486844
    • Inchi: 1S/C30H22O4/c1-33-29(31)25-17-23-24(18-26(25)30(32)34-2)28(20-13-7-4-8-14-20)22-16-10-9-15-21(22)27(23)19-11-5-3-6-12-19/h3-18H,1-2H3
    • InChI Key: VIWPVZLPEICDNO-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=C(C(=O)OC)C=C2C(C3C=CC=CC=3)=C3C=CC=CC3=C(C3C=CC=CC=3)C2=C1)=O

Computed Properties

  • Exact Mass: 446.15186
  • Monoisotopic Mass: 446.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 647
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.4
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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